molecular formula C15H12BrFO B371285 1-(4'-Bromo-2'-fluorobiphenyl-4-yl)propan-1-one CAS No. 116831-22-2

1-(4'-Bromo-2'-fluorobiphenyl-4-yl)propan-1-one

Cat. No.: B371285
CAS No.: 116831-22-2
M. Wt: 307.16g/mol
InChI Key: QZZLMSXBQPHOTJ-UHFFFAOYSA-N
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Description

1-(4'-Bromo-2'-fluorobiphenyl-4-yl)propan-1-one is a useful research compound. Its molecular formula is C15H12BrFO and its molecular weight is 307.16g/mol. The purity is usually 95%.
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Properties

CAS No.

116831-22-2

Molecular Formula

C15H12BrFO

Molecular Weight

307.16g/mol

IUPAC Name

1-[4-(4-bromo-2-fluorophenyl)phenyl]propan-1-one

InChI

InChI=1S/C15H12BrFO/c1-2-15(18)11-5-3-10(4-6-11)13-8-7-12(16)9-14(13)17/h3-9H,2H2,1H3

InChI Key

QZZLMSXBQPHOTJ-UHFFFAOYSA-N

SMILES

CCC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)Br)F

Canonical SMILES

CCC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)Br)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

40 g of aluminum chloride and 280 ml of carbon disulfide were taken into a flask, cooled with an ice-salt bath to 0° C. or lower and stirred. A solution of 70 g of 4-bromo-2-fluorobiphenyl as dissolved in 180 ml of carbon disulfide was dropwise added thereto. A solution of 26 g of propionic acid chloride as dissolved in 100 ml of carbon disulfide was dropwise added thereto at 0° C. or lower. After addition, the whole was stirred for 2 hours at 0° C. or lower and then at room temperature overnight. After reaction, the reaction solution was poured into 30 ml of concentrated hydrochloric acid and 300 g of ice and extracted with chloroform. The organic layer was washed three times with water, two times with an aqueous 2% sodium hydroxide solution and then three times with water, and chloroform and carbon disulfide were removed by distillation. The residue was recrystallized from a mixed solvent comprising acetone and methanol to obtain 29 g of 2-fluoro-4-bromo-4'-propionylbiphenyl.
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
280 mL
Type
solvent
Reaction Step One
Quantity
70 g
Type
reactant
Reaction Step Two
Quantity
180 mL
Type
solvent
Reaction Step Two
Quantity
26 g
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Three
Quantity
30 mL
Type
reactant
Reaction Step Four
[Compound]
Name
ice
Quantity
300 g
Type
reactant
Reaction Step Four

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